Cas no 103091-56-1 (6-(propan-2-yl)naphthalene-2-carboxylic acid)

• Product Name: 6-(propan-2-yl)naphthalene-2-carboxylic acid
• CAS No: 103091-56-1
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 1135925
• PubChem ID: 13766200
• Update Time: 2025-07-31

6-(propan-2-yl)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-(1-methylethyl)-
• 6-propan-2-ylnaphthalene-2-carboxylic acid
• 6-(propan-2-yl)naphthalene-2-carboxylic acid
• Z1508925446
• DTXSID70548883
• SCHEMBL8081677
• 103091-56-1
• EN300-10841619

• Inchi： 1S/C14H14O2/c1-9(2)10-3-4-12-8-13(14(15)16)6-5-11(12)7-10/h3-9H,1-2H3,(H,15,16)
• InChI Key： MCUZYJIVNOGGHR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=CC(=C2)C(C)C)=O

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids